Cas no 13001-28-0 (2-(4-Chlorophenoxy)ethylchloride)

• Product Name: 2-(4-Chlorophenoxy)ethylchloride
• CAS No: 13001-28-0
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD03265371
• CID: 48962
• PubChem ID: 83034
• Update Time: 2025-04-18

2-(4-Chlorophenoxy)ethylchloride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(2-chloroethoxy)benzene
• Benzene, 1-chloro-4-(2-chloroethoxy)-
• (2-Chlor-aethyl)-(4-chlor-phenyl)-aether
• (2-chloro-ethyl)-(4-chloro-phenyl)-ether
• 1-chloro-4-(2-chloroethoxy)-benzene
• 2-(4-CHLOROPHENOXY)ETHYL CHLORIDE
• 4-(2-chloroethoxy)-chlorobenzene
• 4-chloro-(2-chloroethoxy)-benzene
• Benzene,1-chloro-4-(2-chloroethoxy)
• EINECS 235-833-0
• Phenetole, p,b-dichloro- (6CI,7CI,8CI)
• 2-Chloroethyl 4-chlorophenyl ether
• 4-(2-Chloroethoxy)chlorobenzene
• 1-Chloro-4-(chloroethoxy)-benzene
• 4-(2-Chloroethoxy)-Chloro-Benzene
• 1-Chloro-2-(4-chlorophenoxy)ethane
• Phenol, 4-chloro-O-[2-chloroethyl]-
• 13001-28-0
• AMY40747
• UNII-F6MPD4B6F9
• SCHEMBL5824496
• DTXSID4074487
• CS-0196663
• AB13874
• 1-Chloro-4-(2-chloroethoxy)benzene #
• F6MPD4B6F9
• MFCD03265371
• AKOS009293755
• NS00024083
• DS-12423
• FT-0602650
• C72197
• 2-(4-Chlorophenoxy)ethylchloride
• DB-005776

• MDL： MFCD03265371
• Inchi： 1S/C8H8Cl2O/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4H,5-6H2
• InChI Key： DFJCCNZMGVNBKQ-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.95760